Cas no 37921-11-2 (1H-Pyrazole, 1-methyl-4-(4-methylphenyl)-)

• Product Name: 1H-Pyrazole, 1-methyl-4-(4-methylphenyl)-
• CAS No: 37921-11-2
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 1486762
• PubChem ID: 4319070
• Update Time: 2025-07-23

1H-Pyrazole, 1-methyl-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-methyl-4-(4-methylphenyl)-
• 1-methyl-4-(4-methylphenyl)pyrazole
• IDI1_001417
• 1-Methyl-4-(p-tolyl)-1H-pyrazole
• 37921-11-2
• AKOS006275187
• Peakdale2_000025
• SCHEMBL844281
• BTKNUQFTTRAZPU-UHFFFAOYSA-N
• E89420
• DTXSID20401878
• 1-METHYL-4-(4-METHYLPHENYL)-1H-PYRAZOLE

• Inchi： 1S/C11H12N2/c1-9-3-5-10(6-4-9)11-7-12-13(2)8-11/h3-8H,1-2H3
• InChI Key： BTKNUQFTTRAZPU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 172.10016
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Additional information on 1H-Pyrazole, 1-methyl-4-(4-methylphenyl)-

Comprehensive Analysis of 1H-Pyrazole, 1-methyl-4-(4-methylphenyl)- (CAS No. 37921-11-2)

1H-Pyrazole, 1-methyl-4-(4-methylphenyl)- (CAS No. 37921-11-2) is a specialized organic compound belonging to the pyrazole family, a class of heterocyclic aromatic compounds with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its methylphenyl substitution, has garnered attention for its unique structural properties and potential utility in various industrial and research domains. In this article, we delve into its molecular characteristics, synthesis pathways, applications, and relevance to contemporary scientific trends.

The molecular structure of 1H-Pyrazole, 1-methyl-4-(4-methylphenyl)- features a pyrazole core substituted with a methyl group at the 1-position and a 4-methylphenyl group at the 4-position. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. Researchers often explore its reactivity in cross-coupling reactions, catalysis, and ligand design, particularly in the development of novel pharmaceutical scaffolds or functional materials.

One of the most searched topics related to pyrazole derivatives is their role in drug discovery. 1H-Pyrazole, 1-methyl-4-(4-methylphenyl)- has been investigated for its potential as a bioactive moiety, with studies highlighting its applicability in modulating enzyme activity or serving as a building block for small-molecule therapeutics. Its structural flexibility aligns with the growing demand for targeted therapies and precision medicine, addressing user queries about next-generation drug design.

In the realm of material science, this compound’s aromatic system and substituent effects make it a candidate for designing organic semiconductors or light-emitting diodes (OLEDs). Searches for sustainable materials and green chemistry solutions often intersect with discussions about pyrazole-based compounds, as they offer tunable properties for energy-efficient technologies.

Synthesis of 1H-Pyrazole, 1-methyl-4-(4-methylphenyl)- typically involves condensation reactions or palladium-catalyzed couplings, with recent advancements focusing on microwave-assisted synthesis to improve yield and reduce environmental impact. This aligns with the trending search term "eco-friendly synthesis methods," reflecting the scientific community’s shift toward sustainable practices.

From a commercial perspective, the compound’s purity and stability are critical for industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure quality, addressing common user concerns about compound characterization and batch consistency.

In summary, 1H-Pyrazole, 1-methyl-4-(4-methylphenyl)- (CAS No. 37921-11-2) represents a versatile and scientifically significant compound. Its relevance to drug development, advanced materials, and sustainable chemistry positions it at the forefront of modern research, answering key questions from both academia and industry professionals.